Cas no 1903855-47-9 (5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one)

• Product Name: 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one
• CAS No: 1903855-47-9
• MF: C₁₆H₂₂N₂O₂S₂
• MW: 338.488081455231
• CID: 6306128
• PubChem ID: 92066460
• Update Time: 2025-11-02

5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one
• AKOS025331787
• F6360-9473
• 5-(1,2-dithiolan-3-yl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)pentan-1-one
• 5-(1,2-dithiolan-3-yl)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]pentan-1-one
• 5-(dithiolan-3-yl)-1-(3-pyridin-3-yloxyazetidin-1-yl)pentan-1-one
• 1903855-47-9

• Inchi： 1S/C16H22N2O2S2/c19-16(6-2-1-5-15-7-9-21-22-15)18-11-14(12-18)20-13-4-3-8-17-10-13/h3-4,8,10,14-15H,1-2,5-7,9,11-12H2
• InChI Key： LWAMRBZMJWWUNX-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(N1CC(C1)OC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 338.11227030g/mol
• Monoisotopic Mass: 338.11227030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides

Additional information on 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one

5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one (CAS No. 1903855-47-9): A Comprehensive Overview

5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one (CAS No. 1903855-47-9) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound features a 1,2-dithiolane ring, a pyridin-3-yloxy group, and an azetidin-1-yl moiety, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one is C₁₇H₂₂N₂O₂S₂, with a molecular weight of approximately 350.5 g/mol. Its structure combines the reactivity of the 1,2-dithiolane ring, known for its role in redox reactions, with the aromatic properties of the pyridine ring, offering a versatile platform for further chemical modifications.

One of the most searched questions related to this compound is: "What are the applications of 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one?" Current research suggests potential uses in pharmaceuticals, particularly in the development of novel therapeutic agents. The azetidin-1-yl group, for instance, is a common motif in beta-lactam antibiotics, hinting at possible antimicrobial properties.

Another trending topic in the scientific community is the compound's potential role in catalysis and material science. The 1,2-dithiolane moiety is known to participate in disulfide exchange reactions, which are crucial in dynamic covalent chemistry. This property makes 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one a candidate for designing smart materials and self-healing polymers.

From a synthetic chemistry perspective, the compound's pyridin-3-yloxy group offers opportunities for further functionalization. Researchers often search for "synthetic routes to 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one", highlighting the growing interest in its preparation and derivatization. Recent publications have described multi-step syntheses involving nucleophilic substitutions and ring-forming reactions.

The physicochemical properties of 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one are also of significant interest. While specific data may vary depending on the synthetic route and purification methods, the compound is generally reported as a solid at room temperature with moderate solubility in common organic solvents. Its stability under various conditions is currently under investigation, with preliminary studies suggesting reasonable thermal stability.

In the context of drug discovery, the combination of azetidine and pyridine rings in 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one presents an interesting pharmacophore. These structural elements are known to influence bioavailability and target binding, making the compound a potential starting point for medicinal chemistry programs. Researchers are particularly interested in its possible interactions with biological thiols, given the presence of the 1,2-dithiolane group.

The commercial availability of 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one (CAS No. 1903855-47-9) is another frequently searched topic. While still considered a research chemical, several specialty chemical suppliers have begun offering this compound in small quantities for investigative purposes. The current market trend shows increasing demand, particularly from academic institutions and pharmaceutical research facilities.

Safety considerations for handling 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may not be widely available yet, researchers are advised to treat it with appropriate precautions, including the use of personal protective equipment and proper ventilation.

Future research directions for this compound are likely to focus on exploring its full synthetic potential and biological activities. The unique combination of functional groups in 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one offers numerous possibilities for creating derivatives with tailored properties, addressing current challenges in drug development and materials science.

In conclusion, 5-(1,2-dithiolan-3-yl)-1-3-(pyridin-3-yloxy)azetidin-1-ylpentan-1-one (CAS No. 1903855-47-9) represents an exciting area of chemical research with promising applications across multiple disciplines. Its structural complexity and functional diversity make it a valuable target for further investigation, particularly in the context of developing new therapeutic agents and advanced materials.